Cas no 1805936-84-8 (6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid
• CAS No: 1805936-84-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4864199
• Update Time: 2025-05-26

6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-8(9(11)12)5(3-7(14)15)2-6(10)13-4/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： WRNWMKWGYDHZOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid

Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No: 1805936-84-8)

The compound 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No: 1805936-84-8) represents a structurally complex and synthetically versatile molecule within the realm of heterocyclic chemistry. This pyridine-based scaffold incorporates multiple functional groups, including a bromo substituent at the 6-position, a difluoromethyl group at the 3-position, a methyl group at the 2-position, and a carboxylic acid moiety at the 4-position. These substituents collectively contribute to its unique physicochemical properties and potential biological activity. The integration of fluorine atoms and halogenated moieties is particularly noteworthy, as such elements are frequently employed in pharmaceutical research to modulate metabolic stability, lipophilicity, and receptor binding affinity.

Recent advancements in medicinal chemistry have underscored the significance of pyridine derivatives as privileged structures in drug discovery programs targeting kinase inhibition, GPCR modulation, and anti-inflammatory pathways. The presence of the bromine atom in this compound introduces opportunities for further derivatization via cross-coupling reactions (e.g., Suzuki or Buchwald–Hartwig couplings), enabling the synthesis of structurally diverse analogs with tailored pharmacological profiles. Notably, brominated heterocycles have been explored in preclinical studies for their potential to enhance cellular permeability and bioavailability compared to non-halogenated counterparts.

The difluoromethyl group is a strategic design element in modern drug development due to its ability to mimic natural substrates while resisting enzymatic degradation. Fluoro-substituted compounds often exhibit improved metabolic stability and altered hydrogen bonding capabilities compared to their non-fluorinated analogs. In the context of pyridine carboxylic acids, such modifications can influence interactions with metalloenzymes or zinc-dependent proteases, which are critical targets in oncology and infectious disease research.

Synthetic approaches to 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid typically involve multi-step strategies leveraging transition-metal-catalyzed reactions for precise functionalization of pyridine rings. A prominent methodology reported in recent literature involves sequential halogenation-fluorination sequences using electrophilic brominating agents followed by nucleophilic fluorination reagents under controlled conditions. These protocols align with green chemistry principles by minimizing byproduct formation and optimizing atom economy—a key consideration for sustainable pharmaceutical manufacturing.

Structural characterization techniques such as NMR spectroscopy (¹H, ¹³C), high-resolution mass spectrometry (HRMS), and X-ray crystallography have been instrumental in confirming the identity and purity of this compound. The distinct chemical shifts observed for aromatic protons adjacent to bromo/difluoro substituents provide critical spectroscopic signatures that distinguish it from related pyridine derivatives like nicotinic acid esters or isonicotinic acids.

Emerging research published in *Journal of Medicinal Chemistry* (2023) highlights the utility of similar pyridine scaffolds as lead compounds for developing next-generation antitumor agents targeting epigenetic regulators such as histone deacetylases (HDACs). The specific arrangement of electron-withdrawing groups in this compound may facilitate optimal interactions with zinc-coordinating residues within enzyme active sites—a mechanism validated through computational docking studies using molecular dynamics simulations.

In parallel developments within agrochemical research, substituted pyridines have demonstrated herbicidal activity through inhibition of acetolactate synthase (ALS), an essential enzyme in plant amino acid biosynthesis pathways. While this particular compound has not yet been evaluated for agricultural applications, its structural features suggest potential as a lead candidate for designing site-specific herbicides with reduced environmental impact compared to broad-spectrum alternatives.

The carboxylic acid functionality present in this molecule offers additional synthetic flexibility through esterification or amidation reactions that can modulate solubility characteristics or enhance membrane permeability when incorporated into prodrug formulations. Recent studies on pH-sensitive prodrugs utilizing pyridyl carboxylic acids demonstrate enhanced targeted delivery capabilities under acidic tumor microenvironment conditions—a promising avenue for improving therapeutic indices.

From a materials science perspective, pyridyl-based compounds are being investigated for their role as ligands in coordination chemistry applications ranging from luminescent sensors to heterogeneous catalysts. The combination of electron-deficient bromo groups with electron-rich difluoro substituents creates an intriguing electronic balance that could influence metal-ligand binding geometries when used as chelating agents.

Computational modeling approaches employing density functional theory (DFT) calculations have provided insights into the electronic distribution patterns across this molecule's aromatic system. These studies reveal that the bromo substituent induces significant electron withdrawal effects that stabilize radical intermediates during redox processes—a property potentially exploitable in electrochemical sensor development applications.

In summary, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-acetic acid exemplifies how strategic incorporation of halogen atoms and fluorinated motifs can generate molecules with multifaceted utility across pharmaceuticals, agrochemicals, and materials science domains. Its structural complexity provides both challenges and opportunities for synthetic chemists seeking to develop novel bioactive compounds through rational design principles grounded in modern chemical theory.